N-(4-methoxyphenyl)-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[4-(4-methylphenyl)-1-oxophthalazin-2-yl]acetamide
• InChI: InChI=1S/C24H21N3O3/c1-16-7-9-17(10-8-16)23-20-5-3-4-6-21(20)24(29)27(26-23)15-22(28)25-18-11-13-19(30-2)14-12-18/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key: LWNPINFKHAABBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)CC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

N-(4-methoxyphenyl)-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide, also known as MPAP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPAP belongs to the class of phthalazinone derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide is not fully understood. However, it is believed to act as a selective inhibitor of the enzyme monoamine oxidase B (MAO-B). MAO-B is responsible for the breakdown of dopamine, a neurotransmitter that plays a key role in the reward system of the brain. By inhibiting the breakdown of dopamine, this compound may increase its levels in the brain, leading to improved cognitive function and a reduction in symptoms of depression and anxiety.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, which can lead to improved cognitive function and a reduction in symptoms of depression and anxiety. This compound has also been shown to have antioxidant properties, which can protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxyphenyl)-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide in lab experiments is its selectivity for MAO-B. This allows researchers to specifically target this enzyme and study its effects on dopamine levels and cognitive function. However, one limitation of using this compound is its potential toxicity. It has been shown to have cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide. One area of interest is its potential use in the treatment of addiction. This compound has been shown to reduce drug-seeking behavior in animal models, suggesting that it may be effective in treating addiction in humans. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. This compound has been shown to have neuroprotective effects and may be able to slow the progression of these diseases. Finally, further studies are needed to determine the long-term safety and efficacy of this compound in humans.

Scientific Research Applications

N-(4-methoxyphenyl)-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects and can improve cognitive function. This compound has also been studied for its potential use in the treatment of depression, anxiety, and addiction.